Cas no 791810-94-1 (2,3,3,4(2H)-Furantetrol,dihydro-2-methyl-, (2R,4S)-)

2,3,3,4(2H)-Furantetrol,dihydro-2-methyl-, (2R,4S)- structure
791810-94-1 structure
Product Name:2,3,3,4(2H)-Furantetrol,dihydro-2-methyl-, (2R,4S)-
CAS No:791810-94-1
MF:C5H10O5
MW:150.129902362823
CID:555799
PubChem ID:448719
Update Time:2025-04-19

2,3,3,4(2H)-Furantetrol,dihydro-2-methyl-, (2R,4S)- Chemical and Physical Properties

Names and Identifiers

    • 2,3,3,4(2H)-Furantetrol,dihydro-2-methyl-, (2R,4S)-
    • 2,3,3,4(2H)-Furantetrol,dihydro-2-methyl-,(2R,4S)-(9CI)
    • (2R,4S)-2-Methyl-2,3,3,4-tetrahydroxytetrahydrofuran
    • AI 2
    • Autoinducer 2
    • R-THMF
    • CHEBI:44800
    • NS00070254
    • PAV
    • Q27120583
    • starbld0015784
    • (2R,4S)-2-Methyldihydrofuran-2,3,3,4(2H)-tetraol
    • C21382
    • DTXSID301344242
    • auto inducer 2
    • CHEMBL1235140
    • (2R,4S)-2-methyloxolane-2,3,3,4-tetrol
    • A936528
    • SCHEMBL3674904
    • PD059315
    • 791810-94-1
    • (2R,4S)-2-methyltetrahydrofuran-2,3,3,4-tetrol
    • DB04346
    • (2R,4S)-2-methyldihydrofuran-2,3,3,4(2H)-tetrol (non-preferred name)
    • (2R,4S)-2-methyldihydrofuran-2,3,3,4(2H)-tetrol
    • AI-2 (salmonella)
    • autoinducer 2 (salmonella)
    • (R)-THMF
    • Inchi: 1S/C5H10O5/c1-4(7)5(8,9)3(6)2-10-4/h3,6-9H,2H2,1H3/t3-,4+/m0/s1
    • InChI Key: BVIYGXUQVXBHQS-IUYQGCFVSA-N
    • SMILES: O1C[C@@H](C([C@]1(C)O)(O)O)O

Computed Properties

  • Exact Mass: 150.05300
  • Monoisotopic Mass: 150.05282342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.5
  • Topological Polar Surface Area: 90.2Ų

Experimental Properties

  • PSA: 90.15000
  • LogP: -2.23310
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